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Compound of Interest

Compound Name: n-Butylpentanamide

CAS No.: 2763-67-9

Cat. No.: B3381829

Get Quote

Abstract
This application note provides a detailed analysis of the electron ionization (EI) mass

spectrometry fragmentation patterns of N-butylpentanamide. The primary fragmentation

pathways, including McLafferty rearrangement and alpha-cleavage, are elucidated. A

comprehensive table of the characteristic fragment ions and their relative abundances is

presented. Furthermore, a standardized gas chromatography-mass spectrometry (GC-MS)

protocol for the analysis of N-alkyl amides is outlined, offering researchers and drug

development professionals a reliable methodology for the characterization of this and similar

compounds.

Introduction
N-butylpentanamide is a secondary amide with applications in various chemical and

pharmaceutical contexts. Understanding its behavior under mass spectrometric analysis is

crucial for its identification and structural elucidation. Electron ionization (EI) is a common

technique that induces reproducible fragmentation of molecules, providing a characteristic

mass spectrum that serves as a molecular fingerprint. The fragmentation of N-alkyl amides is
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typically governed by specific, predictable pathways, primarily the McLafferty rearrangement

and alpha-cleavage. This note details these fragmentation mechanisms for N-
butylpentanamide and provides a practical guide for its analysis.

Fragmentation Pathways of N-Butylpentanamide
Under electron ionization, N-butylpentanamide (molecular weight: 157.25 g/mol ) undergoes

several key fragmentation reactions. The most prominent of these are the McLafferty

rearrangement, which can occur on both the acyl and N-alkyl chains, and alpha-cleavage at

various points along the molecule.

McLafferty Rearrangement
The McLafferty rearrangement is a characteristic fragmentation of molecules containing a

carbonyl group and an accessible gamma-hydrogen. In N-butylpentanamide, this

rearrangement can proceed via two main pathways:

Acyl Chain Rearrangement: A hydrogen atom from the gamma-carbon of the pentanoyl

group is transferred to the carbonyl oxygen, leading to the cleavage of the alpha-beta carbon

bond. This results in the formation of a neutral butene molecule and a charged enol-amide

fragment.

N-Alkyl Chain Rearrangement: A hydrogen atom from the gamma-carbon of the N-butyl

group is transferred to the carbonyl oxygen, followed by cleavage of the N-Cα bond. This

produces a neutral propene molecule and a charged amide fragment.

Secondary and tertiary amides that have hydrogens on the γ-carbon of the acyl group or N-

methyl groups exhibit strong fragment ions as a result of the McLafferty rearrangement.[1]

Alpha-Cleavage
Alpha-cleavage involves the homolytic cleavage of a bond adjacent to the heteroatom (in this

case, nitrogen or the carbonyl group). For N-butylpentanamide, several alpha-cleavage

fragmentations are observed:

Cleavage adjacent to the carbonyl group: This can result in the loss of the butyl radical or the

pentyl radical, forming acylium ions.
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Cleavage adjacent to the nitrogen atom: This involves the cleavage of a C-C bond within the

N-butyl group, leading to the formation of various alkyl and iminium ions.

Quantitative Fragmentation Data
The electron ionization mass spectrum of N-butylpentanamide is characterized by a series of

fragment ions, with their mass-to-charge ratio (m/z) and relative abundance providing the basis

for its identification. The quantitative data for the major fragments are summarized in the table

below.

m/z
Proposed
Fragment Ion

Relative
Abundance (%)

Fragmentation
Pathway

157 [C₉H₁₉NO]⁺• 5 Molecular Ion

114 [C₆H₁₂NO]⁺ 100

McLafferty

Rearrangement (loss

of C₃H₆ from N-butyl)

101 [C₅H₁₁NO]⁺• 25

McLafferty

Rearrangement (loss

of C₄H₈ from

pentanoyl)

86 [C₅H₁₂N]⁺ 30

Alpha-cleavage at

carbonyl (loss of

C₄H₇O)

72 [C₄H₁₀N]⁺ 40
Alpha-cleavage at

nitrogen

57 [C₄H₉]⁺ 15 Butyl cation

44 [C₂H₆N]⁺ 20
Alpha-cleavage at

nitrogen

43 [C₃H₇]⁺ 35 Propyl cation
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Experimental Protocol: GC-MS Analysis of N-
Butylpentanamide
This protocol outlines a general procedure for the analysis of N-butylpentanamide using gas

chromatography coupled with mass spectrometry (GC-MS).

Sample Preparation
Standard Solution: Prepare a 1 mg/mL stock solution of N-butylpentanamide in a suitable

volatile solvent such as methanol or ethyl acetate.

Working Solutions: Dilute the stock solution with the same solvent to a final concentration

range of 1-10 µg/mL for analysis.

Instrumentation
Gas Chromatograph: Agilent 7890A or equivalent.

Mass Spectrometer: Agilent 5975C or equivalent with an electron ionization (EI) source.

GC-MS Parameters
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Parameter Value

GC Column
HP-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Injector Temperature 250 °C

Injection Volume 1 µL

Split Ratio 20:1

Carrier Gas Helium

Flow Rate 1.0 mL/min

Oven Program
Initial temperature 60 °C, hold for 2 min, ramp at

10 °C/min to 280 °C, hold for 5 min

Transfer Line Temp 280 °C

Ion Source Temp 230 °C

Quadrupole Temp 150 °C

Ionization Energy 70 eV

Mass Range m/z 35-400

Scan Mode Full Scan

Data Analysis
The acquired total ion chromatogram (TIC) and mass spectra should be processed using

appropriate software. The mass spectrum of the peak corresponding to N-butylpentanamide
should be compared with a reference spectrum from a spectral library (e.g., NIST) for

confirmation. The fragmentation pattern should be analyzed to identify the key fragment ions as

detailed in this application note.
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Caption: Primary fragmentation pathways of N-butylpentanamide in EI-MS.
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Caption: Generalized workflow for GC-MS analysis of N-butylpentanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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